Cas no 3639-23-4 (2-hydroxy-2,4-dimethylpentanoic acid)

• Product Name: 2-hydroxy-2,4-dimethylpentanoic acid
• CAS No: 3639-23-4
• Molecular Formula: C₇H₁₄O₃
• Molecular Weight: 146.18426
• MDL: MFCD14601961
• CID: 829343
• PubChem ID: 20196029

2-hydroxy-2,4-dimethylpentanoic acid Properties

Names and Identifiers

• 2-Hydroxy-2,4-dimethylvaleric acid
• Pentanoic acid, 2-hydroxy-2,4-dimethyl-
• 2-Hydroxy-2,4-dimethylpentanoic Acid
• 2-Hydroxy-2,4-dimethyl-pentansaeure
• 2-Hydroxy-2,4-dimethyl-valeriansaeure
• 2-hydroxy-2,4-dimethyl-valeric acid
• 2-Hydroxy-2,4-dimethylpentanoicAcid
• AKOS010487341
• 3639-23-4
• DA-26148
• SB40433
• 2-Hydroxy-2 pound not4-dimethylpentanoic Acid
• DTXSID40603418
• BCP31693
• CS-0308626
• EN300-1260418
• Pentanoic acid, 2-hydroxy-2,4-dimethyl-;2-Hydroxy-2,4-dimethylvaleric acid
• SCHEMBL3248330
• SY022388
• MFCD14601961
• HS-3042

• MDL： MFCD14601961
• InChIKey： CWMPKCMFWTVVMX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O3/c1-5(2)4-7(3,10)6(8)9/h5,10H,4H2,1-3H3,(H,8,9)
• SMILES： CC(C)CC(C)(C(=O)O)O

Computed Properties

• Exact Mass: 146.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 146.094294304g/mol
• Heavy Atom Count: 10
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 0.86810
• PSA: 57.53000
• Boiling Point: 96-102 ºC (9 Torr)
• Melting Point: 151-152 °C (decomposition)
• Flash Point: 124.1±16.3 ºC,
• Solubility: Dissolution (42 g/l) (25 º C),
• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),

2-hydroxy-2,4-dimethylpentanoic acid Security Information

2-hydroxy-2,4-dimethylpentanoic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids